Cas no 92760-39-9 (1-(pyridin-2-yl)-N-(1R,2R)-2-{(pyridin-2-yl)methylideneamino}cyclohexylmethanimine)

• Product Name: 1-(pyridin-2-yl)-N-(1R,2R)-2-{(pyridin-2-yl)methylideneamino}cyclohexylmethanimine
• CAS No: 92760-39-9
• MF: C₁₈H₂₀N₄
• MW: 292.378203392029
• CID: 4329892
• PubChem ID: 10062933
• Update Time: 2025-08-04

1-(pyridin-2-yl)-N-(1R,2R)-2-{(pyridin-2-yl)methylideneamino}cyclohexylmethanimine Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanediamine, N,N'-bis(2-pyridinylmethylene)-, (1R,2R)-
• 1,2-Cyclohexanediamine, N1,N2-bis(2-pyridinylmethylene)-, (1R,2R)-
• N1,N2-Bis(2-Pyridinylmethylene)-(1R,2R)-1,2-cyclohexanediamine
• 1-(pyridin-2-yl)-N-(1R,2R)-2-{(pyridin-2-yl)methylideneamino}cyclohexylmethanimine
• 1-(pyridin-2-yl)-N-[(1R,2R)-2-{[(pyridin-2-yl)methylidene]amino}cyclohexyl]methanimine
• N-[(1E)-Pyridin-2-ylmethylene]-N-((1R,2R)-2-{[(1E)-pyridin-2-ylmethylene]amino}cyclohexyl)amine
• 1-pyridin-2-yl-N-[(1R,2R)-2-(pyridin-2-ylmethylideneamino)cyclohexyl]methanimine
• 1-(pyridin-2-yl)-N-((1R,2R)-2-(((pyridin-2-yl)methylidene)amino)cyclohexyl)methanimine
• MFCD28897530
• trans-N,N'-bis-[pyridin-2-ylmethylene]-cyclohexane-1,2-diamine
• rel-(1E,1'E)-N,N'-((1R,2R)-Cyclohexane-1,2-diyl)bis(1-(pyridin-2-yl)methanimine)
• SCHEMBL14114325
• N,N'-((1R,2R)-Cyclohexane-1,2-diyl)bis(1-(pyridin-2-yl)methanimine)
• (1E,1'E)-N,N'-((1R,2R)-Cyclohexane-1,2-diyl)bis(1-(pyridin-2-yl)methanimine)
• (E)-1-(pyridin-2-yl)-N-[(1R,2R)-2-[(E)-[(pyridin-2-yl)methylidene]amino]cyclohexyl]methanimine
• N-[(1E)-Pyridin-2-ylmethylene]-N-((1R,2R)-2-([(1E)-pyridin-2-ylmethylene]amino)cyclohexyl)amine
• LS-12169
• 821-498-3
• 934355-35-8
• 284497-48-9
• 249643-52-5
• EN300-1702935
• (1R,2R)-N,N'-Bis(2-pyridylmethylene)cyclohexane-1,2-diamine
• (1R,2R)-N,N'-BIS[(E)-PYRIDIN-2-YLMETHYLIDENE]CYCLOHEXANE-1,2-DIAMINE
• VYIMTYRAXWNXFU-QZTJIDSGSA-N
• G66214
• ALBB-032625
• rel-N,N'-((1R,2R)-Cyclohexane-1,2-diyl)bis(1-(pyridin-2-yl)methanimine)
• trans-N,N'-bispyridin-2-ylmethylenecyclohexane-1,2-diamine
• MFCD34187143
• G67372
• SCHEMBL5851382
• 92760-39-9
• (1R,2R)-1,2-Bis(2-pyridylmethyleneamino)cyclohexane
• AKOS021982130

• Inchi： 1S/C18H20N4/c1-2-10-18(22-14-16-8-4-6-12-20-16)17(9-1)21-13-15-7-3-5-11-19-15/h3-8,11-14,17-18H,1-2,9-10H2/t17-,18-/m1/s1
• InChI Key： VYIMTYRAXWNXFU-QZTJIDSGSA-N
• SMILES： [C@@H]1(N=CC2=NC=CC=C2)CCCC[C@H]1N=CC1=NC=CC=C1

Computed Properties

• Exact Mass: 292.16879665Da
• Monoisotopic Mass: 292.16879665Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.5Ų

Additional information on 1-(pyridin-2-yl)-N-(1R,2R)-2-{(pyridin-2-yl)methylideneamino}cyclohexylmethanimine

Recent Advances in the Study of 1-(pyridin-2-yl)-N-(1R,2R)-2-{(pyridin-2-yl)methylideneamino}cyclohexylmethanimine (CAS: 92760-39-9)

In recent years, the compound 1-(pyridin-2-yl)-N-(1R,2R)-2-{(pyridin-2-yl)methylideneamino}cyclohexylmethanimine (CAS: 92760-39-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral Schiff base ligand, characterized by its pyridyl and cyclohexyl moieties, has demonstrated promising potential in various applications, including asymmetric catalysis, metal coordination chemistry, and drug discovery. The unique structural features of this compound, particularly its stereochemical configuration, make it an attractive candidate for designing novel therapeutic agents and catalytic systems.

Recent studies have focused on elucidating the molecular interactions and binding affinities of 1-(pyridin-2-yl)-N-(1R,2R)-2-{(pyridin-2-yl)methylideneamino}cyclohexylmethanimine with transition metal ions, such as palladium, platinum, and ruthenium. These investigations have revealed that the ligand forms stable complexes with these metals, which exhibit remarkable catalytic activity in asymmetric transformations, including hydrogenation and cross-coupling reactions. The stereoselectivity imparted by the (1R,2R)-cyclohexyl backbone has been a key factor in achieving high enantiomeric excess in these reactions, highlighting the compound's utility in synthetic chemistry.

In the realm of medicinal chemistry, researchers have explored the pharmacological properties of 1-(pyridin-2-yl)-N-(1R,2R)-2-{(pyridin-2-yl)methylideneamino}cyclohexylmethanimine and its metal complexes. Preliminary in vitro studies suggest that these compounds exhibit moderate to high affinity for certain biological targets, including enzymes involved in inflammatory pathways and cancer progression. For instance, platinum(II) complexes of this ligand have shown cytotoxic activity against a panel of cancer cell lines, with IC50 values comparable to those of clinically used chemotherapeutic agents. These findings underscore the potential of this compound as a scaffold for developing new anticancer drugs.

Another area of interest is the use of 1-(pyridin-2-yl)-N-(1R,2R)-2-{(pyridin-2-yl)methylideneamino}cyclohexylmethanimine in the design of fluorescent probes and sensors. The pyridyl groups in the ligand structure provide excellent coordination sites for metal ions, while the conjugated system allows for tunable photophysical properties. Recent work has demonstrated that zinc(II) complexes of this ligand exhibit strong fluorescence emission, making them suitable for detecting biologically relevant anions and small molecules in cellular environments. Such applications could pave the way for new diagnostic tools in biomedical research.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of 1-(pyridin-2-yl)-N-(1R,2R)-2-{(pyridin-2-yl)methylideneamino}cyclohexylmethanimine. Current synthetic routes often involve multi-step procedures with moderate yields, and the stereochemical purity of the final product can be difficult to control. Recent efforts have focused on developing more efficient catalytic methods, such as enantioselective organocatalysis, to streamline the production of this compound. Additionally, computational modeling and structure-activity relationship (SAR) studies are being employed to design derivatives with improved pharmacological and physicochemical properties.

In conclusion, 1-(pyridin-2-yl)-N-(1R,2R)-2-{(pyridin-2-yl)methylideneamino}cyclohexylmethanimine (CAS: 92760-39-9) represents a versatile and promising compound in chemical biology and medicinal chemistry. Its applications span asymmetric catalysis, drug discovery, and sensor development, with ongoing research aimed at addressing synthetic challenges and expanding its utility. Future studies will likely focus on translating these findings into practical applications, such as the development of new therapeutic agents and functional materials.